(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate
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Description
(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate is a useful research compound. Its molecular formula is C21H16O6S2 and its molecular weight is 428.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Pyran Derivatives
Research has shown that 3-Oxo-2,3-dihydrobenzofuran, a component structurally related to (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate, reacts with various compounds to form pyran derivatives. These derivatives include compounds with potential applications in different fields of organic chemistry (Mérour & Cossais, 1991).
Antimicrobial Activity
Novel quinazolinone derivatives, which bear structural similarities to the compound , have been synthesized and evaluated for antimicrobial activity. These derivatives have potential applications in the development of new antimicrobial agents (Habib, Hassan, & El‐Mekabaty, 2013).
Photodynamic Therapy for Cancer Treatment
Studies on zinc phthalocyanine derivatives, which include structural elements akin to this compound, reveal their potential in photodynamic therapy for cancer treatment. These compounds exhibit properties like high singlet oxygen quantum yield, making them suitable for Type II photosensitizers in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Catalysis in Organic Chemistry
Research involving molybdenum(VI) complexes with ligands structurally related to this compound demonstrates their use as catalysts in the oxidation of alcohols and hydrocarbons. These findings indicate potential applications in organic synthesis and industrial chemistry (Ghorbanloo & Maleki Alamooti, 2017).
Fluorescence Properties in Sensing Applications
Synthesis studies on fluorescent probes derived from benzofurans, similar in structure to the compound , indicate their potential use in sensing applications due to their fluorescence properties. These compounds could be used in developing new fluorescent materials and sensors (Wen-yao, 2012).
properties
IUPAC Name |
[(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-methoxybenzenesulfonate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16O6S2/c1-13-9-10-28-20(13)12-19-21(22)17-8-5-15(11-18(17)26-19)27-29(23,24)16-6-3-14(25-2)4-7-16/h3-12H,1-2H3/b19-12- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLTVGFXWHJDKIK-UNOMPAQXSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16O6S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.